N-(4-fluorophenyl)-2-(4-isopropyl-3-methylphenoxy)acetamide
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Description
N-(4-fluorophenyl)-2-(4-isopropyl-3-methylphenoxy)acetamide is a useful research compound. Its molecular formula is C18H20FNO2 and its molecular weight is 301.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 301.14780704 g/mol and the complexity rating of the compound is 353. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Photoreactions of Flutamide
A study by Watanabe, Fukuyoshi, and Oda (2015) explored the photoreactions of flutamide, a compound with structural similarities, in different solvents. This research revealed that flutamide undergoes distinct photoreactions based on the solvent, impacting its stability and reactivity under UV light. These findings contribute to understanding the photostability of related compounds (Watanabe, Fukuyoshi, & Oda, 2015).
Synthesis and Characterization of Acetamide Derivatives
Yang Man-li (2008) conducted a study on synthesizing and characterizing novel 2-(4-cyano-3-fluoro-phenoxy)-N-(substituted phenyl) acetamides, using 3-fluoro-4-cyanophenol as the primary compound. This research is significant for understanding the synthesis routes and structural analysis of similar acetamide derivatives (Yang Man-li, 2008).
Chemoselective Acetylation
Magadum and Yadav (2018) focused on the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, highlighting a process optimization for synthesizing antimalarial drugs. This study provides insights into the chemoselective processes involved in modifying acetamide compounds for pharmaceutical applications (Magadum & Yadav, 2018).
Herbicidal Activity of Acetamide Derivatives
Wu et al. (2011) designed and synthesized novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides, demonstrating their herbicidal activity against dicotyledonous weeds. This research sheds light on the potential agricultural applications of acetamide derivatives in controlling weed growth (Wu et al., 2011).
Properties
IUPAC Name |
N-(4-fluorophenyl)-2-(3-methyl-4-propan-2-ylphenoxy)acetamide |
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InChI |
InChI=1S/C18H20FNO2/c1-12(2)17-9-8-16(10-13(17)3)22-11-18(21)20-15-6-4-14(19)5-7-15/h4-10,12H,11H2,1-3H3,(H,20,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYXAMXBZCGNADS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC(=O)NC2=CC=C(C=C2)F)C(C)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FNO2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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